Cas no 2978-64-5 (1,1,N-Trimethyl-propylamin)

• Product Name: 1,1,N-Trimethyl-propylamin
• CAS No: 2978-64-5
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 1016430
• PubChem ID: 76321
• Update Time: 2025-05-17

1,1,N-Trimethyl-propylamin Chemical and Physical Properties

Names and Identifiers

• 1,1,N-Trimethyl-propylamin
• N,2-dimethylbutan-2-amine
• Z335250498
• SCHEMBL178403
• methyl(2-methylbutan-2-yl)amine
• EN300-75685
• AKOS000252930
• CS-W020153
• N,1,1-Trimethyl-1-propanamine
• DTXSID90275745
• 2978-64-5

• Inchi： 1S/C6H15N/c1-5-6(2,3)7-4/h7H,5H2,1-4H3
• InChI Key： BUJFTKPQXSIZFX-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC

Computed Properties

• Exact Mass: 101.12055
• Monoisotopic Mass: 101.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1,1,N-Trimethyl-propylamin

Comprehensive Guide to 1,1,N-Trimethyl-propylamin (CAS No. 2978-64-5): Properties, Applications, and Industry Insights

1,1,N-Trimethyl-propylamin (CAS No. 2978-64-5) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications across multiple industries. This tertiary amine, characterized by its trimethylated propylamine backbone, has garnered significant attention in recent years due to its role in advanced synthesis and material science. Researchers and industrial users frequently search for terms like "1,1,N-Trimethyl-propylamin uses", "CAS 2978-64-5 solubility", and "synthesis of trimethylated amines", reflecting growing demand for detailed technical data.

The molecular formula of 1,1,N-Trimethyl-propylamin (C₆H₁₅N) features a propyl chain with three methyl groups strategically positioned to influence its reactivity. This configuration contributes to its moderate polarity, making it soluble in common organic solvents while exhibiting limited water miscibility – a property often queried as "2978-64-5 solvent compatibility" in technical forums. The compound's boiling point (typically 115-120°C at atmospheric pressure) and density (approximately 0.75 g/cm³) make it suitable for controlled reaction environments.

In pharmaceutical applications, 1,1,N-Trimethyl-propylamin serves as a valuable building block for drug intermediates, particularly in the development of compounds requiring nitrogen-containing heterocycles. Recent patent literature reveals its incorporation into novel therapeutic agents targeting neurological pathways, aligning with trending searches for "amine derivatives in CNS drugs". The compound's steric hindrance from its three methyl groups often features in discussions about "tailored amine reactivity" in medicinal chemistry circles.

The material science sector utilizes CAS 2978-64-5 as a modifier in polymer formulations, where its amine functionality can initiate specific polymerization reactions or serve as a curing agent. Industry reports highlight its growing adoption in epoxy resin systems, coinciding with increased searches for "amine catalysts for polymer crosslinking". Environmental considerations have also prompted research into biodegradable amine derivatives, with 1,1,N-Trimethyl-propylamin being studied as a potential precursor for eco-friendly alternatives.

Analytical characterization of 2978-64-5 typically involves GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) techniques, with common search queries including "NMR peaks for trimethylpropylamine" and "GC-MS identification of CAS 2978-64-5". The compound exhibits distinctive proton NMR signals between δ 0.9-1.1 ppm (methyl protons) and δ 2.1-2.3 ppm (methylene protons adjacent to nitrogen), serving as important identification markers for quality control laboratories.

Storage and handling recommendations for 1,1,N-Trimethyl-propylamin emphasize protection from moisture and oxidation, with industry best practices suggesting nitrogen-blanketed containers. This aligns with frequent technical queries about "amine compound storage stability" and "preventing tertiary amine degradation". Recent advancements in packaging technology have improved shelf-life stability, addressing a key concern for bulk purchasers.

Emerging research explores the compound's potential in energy storage applications, particularly as an electrolyte additive in lithium-ion batteries. This innovative application has sparked searches for "nitrogen-containing battery additives" and "amine-based electrolyte modifiers", positioning CAS 2978-64-5 as a compound of interest in renewable energy technologies. Studies suggest its ability to form stable passivation layers on electrode surfaces may enhance battery cycle life.

The global market for 1,1,N-Trimethyl-propylamin reflects regional variations in demand, with Asia-Pacific showing particular growth in fine chemical production. Market analysts frequently investigate "trimethylated amine pricing trends" and "2978-64-5 supply chain dynamics", noting increased vertical integration among specialty chemical manufacturers. Regulatory compliance remains a key discussion point, with proper documentation being essential for international shipments.

Future developments may focus on greener synthesis routes for 1,1,N-Trimethyl-propylamin, responding to industry demand for "sustainable amine production methods". Catalytic amination processes and bio-based precursors represent active research areas that could redefine production economics. The compound's versatility ensures its continued relevance across multiple high-tech sectors, from advanced materials to precision medicine.